Cas no 7762-32-5 (1,4-bis(2,3-dihydro-1,4-benzodioxin-2-ylmethyl)piperazine)

1,4-bis(2,3-dihydro-1,4-benzodioxin-2-ylmethyl)piperazine structure
7762-32-5 structure
Product Name:1,4-bis(2,3-dihydro-1,4-benzodioxin-2-ylmethyl)piperazine
CAS No:7762-32-5
MF:C22H26N2O4
MW:382.452846050262
CID:983640
PubChem ID:94342
Update Time:2025-04-20

1,4-bis(2,3-dihydro-1,4-benzodioxin-2-ylmethyl)piperazine Chemical and Physical Properties

Names and Identifiers

    • 1,4-bis(2,3-dihydro-1,4-benzodioxin-2-ylmethyl)piperazine
    • dibozane
    • Piperazine, 1,4-bis[ (2, 3-dihydro-1,4-benzodioxin-2-yl)methyl]-
    • NSC 30786
    • Piperazine,4-bis[(2,3-dihydro-1,4-benzodioxin-2-yl)methyl]-
    • Piperazine, 1,4-bis((2,3-dihydro-1,4-benzodioxin-2-yl)methyl)-
    • Dibozan
    • SCHEMBL11854599
    • Piperazine,4-bis(1,4-benzodioxan-2-ylmethyl)-
    • 1,4-Bis[(2,3-dihydro-1,4-benzodioxin-2-yl)methyl]piperazine
    • DTXSID30998840
    • NSC-30786
    • NSC_94342
    • CAS_7762-32-5
    • 1,4-Bis(1,4-benzodioxan-2-ylmethyl)piperazine
    • 1,4-benzodioxan-2-ylmethyl)piperazine
    • BDBM81457
    • CHEMBL3248389
    • 1,4-bis(2,3-dihydro-1,4-benzodioxin-3-ylmethyl)piperazine
    • NSC30786
    • McN-181
    • 1,4-Bis(1,4-benzodioxan-2-yl-methyl)piperazine
    • Piperazine, 1,4-bis(1,4-benzodioxan-2-ylmethyl)-
    • WLN: T66 BO EOJ C1- AT6N DNTJ D1- CT66 BO EOJ
    • 7762-32-5
    • Inchi: 1S/C22H26N2O4/c1-3-7-21-19(5-1)25-15-17(27-21)13-23-9-11-24(12-10-23)14-18-16-26-20-6-2-4-8-22(20)28-18/h1-8,17-18H,9-16H2
    • InChI Key: PDDQPUUOEBGDSN-UHFFFAOYSA-N
    • SMILES: O1C2C=CC=CC=2OCC1CN1CCN(CC2COC3C=CC=CC=3O2)CC1

Computed Properties

  • Exact Mass: 382.18938
  • Monoisotopic Mass: 382.18925731g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 4
  • Complexity: 455
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 43.4Ų

Experimental Properties

  • PSA: 43.4
Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD